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Compound of Interest

Compound Name: 4-Hydroxypentan-2-one

Cat. No.: B1618087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Hydroxypentan-2-one, a bifunctional molecule featuring both a ketone and a secondary

alcohol, serves as a valuable and versatile chemical intermediate in a multitude of synthetic

applications. Its unique structural characteristics make it a crucial building block in the

pharmaceutical industry, flavor and fragrance production, and broader organic synthesis. This

technical guide provides an in-depth overview of the synthesis, key reactions, and applications

of 4-Hydroxypentan-2-one, with a particular focus on its role in drug development.

Physicochemical Properties
4-Hydroxypentan-2-one is a colorless liquid with the chemical formula C₅H₁₀O₂ and a

molecular weight of 102.13 g/mol .[1][2] Its dual functional groups allow for hydrogen bonding,

resulting in a relatively high boiling point and solubility in water.
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Property Value References

Molecular Formula C₅H₁₀O₂ [1][2]

Molecular Weight 102.13 g/mol [1][2]

Boiling Point 177 °C at 760 mmHg [3]

Density 0.962 g/cm³ [3]

CAS Number 4161-60-8 [1]

Synthesis of 4-Hydroxypentan-2-one
The synthesis of 4-Hydroxypentan-2-one can be achieved through several pathways, each

offering distinct advantages in terms of yield, stereoselectivity, and scalability.

Aldol Condensation of Acetone
A common and straightforward method for the synthesis of 4-Hydroxypentan-2-one is the

base-catalyzed aldol condensation of acetone.[4] This reaction involves the formation of an

enolate from one molecule of acetone, which then acts as a nucleophile, attacking the carbonyl

carbon of a second acetone molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. amherst.edu [amherst.edu]

2. researchgate.net [researchgate.net]

3. grokipedia.com [grokipedia.com]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [The Versatile Intermediate: A Technical Guide to 4-
Hydroxypentan-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618087#role-of-4-hydroxypentan-2-one-as-a-
chemical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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